3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, or 95%, is an organic compound that is used in a variety of applications in the scientific research field. It is a phenol ester, which is a type of organic compound that is derived from the reaction between an alcohol and an acid. It has a variety of properties that make it useful for a variety of laboratory experiments, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments are all important to consider when researching this compound. In
Scientific Research Applications
3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%, is widely used in scientific research applications. It has been used in a variety of studies to investigate its biochemical and physiological effects, as well as its potential uses in drug discovery and development. It has also been used to study the effects of various drugs on cell cultures, and as a tool to study the metabolism of drugs in the body. In addition, it has been used to study the effects of various compounds on the immune system, and to investigate the effects of various environmental toxins on human health.
Mechanism of Action
The mechanism of action of 3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%, is not yet fully understood. However, it is believed to interact with proteins in the body to cause a variety of physiological effects. It is thought to target certain proteins involved in the regulation of cell growth and metabolism, as well as proteins involved in the immune system. It is also believed to interact with enzymes involved in the metabolism of drugs, which may explain its potential uses in drug discovery and development.
Biochemical and Physiological Effects
3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%, has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-bacterial properties, and to inhibit the growth of certain types of bacteria. It has also been shown to have anti-fungal and anti-viral properties, as well as to have an inhibitory effect on certain types of cancer cells. In addition, it has been shown to have a protective effect on the liver, and to reduce the risk of certain types of cardiovascular disease.
Advantages and Limitations for Lab Experiments
3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%, has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable over a wide range of pH and temperature conditions. In addition, it is relatively non-toxic and has relatively low environmental impact. However, it is important to note that it is not completely non-toxic, and should be handled with caution in laboratory experiments.
Future Directions
There are a number of potential future directions that can be taken with 3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%. Further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be conducted to explore its potential uses in drug discovery and development, as well as its potential uses in the treatment of various diseases. Finally, further research could be conducted to explore its potential uses in environmental protection and pollution control.
Synthesis Methods
The synthesis of 3-(3-Ethoxyphenyl)-5-hydroxybenzoic acid, 95%, is a relatively straightforward process. It is synthesized by the reaction of 3-ethoxybenzoic acid and an alcohol, such as methanol, in the presence of an acid catalyst. The reaction is typically carried out at temperatures of around 80-90°C, and the product is then purified by recrystallization. The product is a white solid that is stable over a wide range of pH and temperature conditions.
properties
IUPAC Name |
3-(3-ethoxyphenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-2-19-14-5-3-4-10(9-14)11-6-12(15(17)18)8-13(16)7-11/h3-9,16H,2H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFDLPOKGGGEMIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50690016 |
Source
|
| Record name | 3'-Ethoxy-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50690016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261905-88-7 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 3′-ethoxy-5-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261905-88-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Ethoxy-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50690016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
